Cas no 2300420-96-4 (O-(5-cyclopropylpentyl)hydroxylamine)

• Product Name: O-(5-cyclopropylpentyl)hydroxylamine
• CAS No: 2300420-96-4
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6129036
• PubChem ID: 165913698
• Update Time: 2025-06-27

O-(5-cyclopropylpentyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(5-cyclopropylpentyl)hydroxylamine
• 2300420-96-4
• EN300-7268467

• Inchi： 1S/C8H17NO/c9-10-7-3-1-2-4-8-5-6-8/h8H,1-7,9H2
• InChI Key： IXPBOIUMMANZIX-UHFFFAOYSA-N
• SMILES： O(CCCCCC1CC1)N

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(5-cyclopropylpentyl)hydroxylamine

Introduction to O-(5-cyclopropylpentyl)hydroxylamine (CAS No. 2300420-96-4)

O-(5-cyclopropylpentyl)hydroxylamine (CAS No. 2300420-96-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with O-(5-cyclopropylpentyl)hydroxylamine.

The chemical structure of O-(5-cyclopropylpentyl)hydroxylamine is defined by its hydroxylamine functional group attached to a 5-cyclopropylpentyl chain. This structure imparts distinct physical and chemical properties to the compound, making it an interesting subject for both academic and industrial research. The hydroxylamine group is known for its reactivity and ability to form stable complexes with various metal ions, which can be leveraged in the development of new materials and pharmaceuticals.

The synthesis of O-(5-cyclopropylpentyl)hydroxylamine typically involves multi-step processes that ensure high purity and yield. One common synthetic route involves the reaction of 5-cyclopropylpentan-1-ol with hydroxylamine under controlled conditions. This method has been optimized to minimize side reactions and improve the overall efficiency of the synthesis. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, which are gaining traction in both academic and industrial settings.

In terms of biological activity, O-(5-cyclopropylpentyl)hydroxylamine has shown promising results in several areas. Studies have demonstrated its potential as an antioxidant, which can help protect cells from oxidative stress and damage. Additionally, it has been investigated for its anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases. The compound's ability to modulate specific signaling pathways involved in inflammation has been a focus of recent research.

One notable application of O-(5-cyclopropylpentyl)hydroxylamine is in the field of neuroprotection. Research has shown that this compound can effectively protect neurons from damage caused by various stressors, including oxidative stress and excitotoxicity. This property makes it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Clinical trials are currently underway to further evaluate its safety and efficacy in these conditions.

The pharmacokinetic properties of O-(5-cyclopropylpentyl)hydroxylamine have also been studied extensively. It has been found to have good bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as a therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier have been highlighted as key advantages in its application for neurological disorders.

In addition to its therapeutic potential, O-(5-cyclopropylpentyl)hydroxylamine has also been explored for its use in diagnostic imaging. Its unique chemical properties make it suitable for conjugation with imaging agents, allowing for non-invasive monitoring of various biological processes. This application has significant implications for early detection and monitoring of diseases.

The safety profile of O-(5-cyclopropylpentyl)hydroxylamine is another important aspect that has been thoroughly investigated. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and any potential side effects.

In conclusion, O-(5-cyclopropylpentyl)hydroxylamine (CAS No. 2300420-96-4) is a versatile compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure, combined with its promising biological activities, makes it an exciting area of research for scientists and pharmaceutical companies alike. As more studies are conducted and clinical trials progress, the full potential of this compound is likely to be realized, potentially leading to new treatments for various diseases.